1-(3-chloro-4-methoxyphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C18H15ClN6O2/c1-10-3-5-11(6-4-10)17-21-18(27-23-17)15-16(20)25(24-22-15)12-7-8-14(26-2)13(19)9-12/h3-9H,20H2,1-2H3
• InChI Key: BCYQVYSFMGZJNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=C(C=C4)OC)Cl)N
• Molecular Formula: C18H15ClN6O2
• Molecular Weight: 382.8 g/mol

Description

1-(3-chloro-4-methoxyphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H15ClN6O2 and its molecular weight is 382.81. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has shown that derivatives similar to the specified compound, particularly those involving 1,2,4-triazole derivatives, have been synthesized and evaluated for their antimicrobial properties. These compounds have demonstrated good to moderate activities against various microorganisms, indicating their potential as leads for developing new antimicrobial agents (Bektaş et al., 2007). Additionally, other studies focusing on azole derivatives, including 1,2,4-oxadiazole and triazole compounds, have reported antimicrobial activities, suggesting the role of these compounds in combating microbial resistance (Başoğlu et al., 2013).

Anticancer Evaluation

A series of derivatives containing the 1,2,4-oxadiazol-3-yl moiety have been synthesized and their structures confirmed by various spectroscopic methods. These compounds were tested for their anticancer activity against human cancer cell lines, including breast, lung, prostate, and breast cancer lines, using the MTT assay. The findings suggest that these compounds possess good to moderate activity on all tested cell lines, highlighting their potential as novel anticancer agents (Yakantham et al., 2019).

Nematocidal Activity

In the field of agriculture, novel 1,2,4-oxadiazole derivatives containing a thiadiazole amide group have been synthesized, showing promising nematocidal activity against Bursaphelenchus xylophilus. These compounds significantly inhibited the nematode's movement and respiration, suggesting their potential as lead compounds for nematicide development. This research presents a new avenue for controlling nematode-related agricultural problems, offering compounds that exhibit better activity than the commercial seed coating agent Tioxazafen (Liu et al., 2022).